N-(2-(1H-pyrazol-1-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(2-oxo-1,3-benzoxazol-3-yl)-N-(2-pyrazol-1-ylethyl)-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]acetamide
• InChI: InChI=1S/C22H16F3N5O3S/c23-22(24,25)14-5-3-8-17-19(14)27-20(34-17)29(12-11-28-10-4-9-26-28)18(31)13-30-15-6-1-2-7-16(15)33-21(30)32/h1-10H,11-13H2
• InChI Key: BHRDGXILNGPUMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)N(CCN3C=CC=N3)C4=NC5=C(C=CC=C5S4)C(F)(F)F
• Molecular Formula: C22H16F3N5O3S
• Molecular Weight: 487.5 g/mol

Description

N-(2-(1H-pyrazol-1-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H16F3N5O3S and its molecular weight is 487.46. The purity is usually 95%.
BenchChem offers high-quality N-(2-(1H-pyrazol-1-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(1H-pyrazol-1-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds incorporating thiadiazole, pyrazole, and other similar moieties are actively researched for their potential applications in various fields, including pharmaceuticals and agrochemicals. Compounds related to the one mentioned are often synthesized to explore their biological activities, such as insecticidal, antimicrobial, and antitumor properties.

Insecticidal Applications

Studies have shown that heterocyclic compounds, including those with thiadiazole moieties, exhibit significant insecticidal activity against various pests. For example, compounds synthesized from cyanoacetamide derivatives have been assessed for their effectiveness against the cotton leafworm, Spodoptera littoralis, demonstrating potential for agricultural applications (Fadda et al., 2017).

Antitumor and Antimicrobial Activities

Similarly structured compounds have been explored for their antitumor activities. The synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, and their subsequent evaluation against various cancer cell lines, highlight the potential of these molecules in cancer research (Albratty et al., 2017). Additionally, compounds with benzothiazole and benzoxazole cores have shown promising antimicrobial activities, indicating their utility in developing new antimicrobial agents (Rezki et al., 2016).

Antioxidant Properties

The antioxidant activity of heterocyclic compounds is another area of interest, with various studies investigating their potential to mitigate oxidative stress, a factor in many chronic diseases. Coordination complexes constructed from pyrazole-acetamide derivatives, for example, have been shown to exhibit significant antioxidant activities (Chkirate et al., 2019).